Cas no 2228904-23-0 (4-(but-3-yn-1-yl)-3-methoxyphenol)

• Product Name: 4-(but-3-yn-1-yl)-3-methoxyphenol
• CAS No: 2228904-23-0
• Molecular Formula: C₁₁H₁₂O₂
• Molecular Weight: 176.211783409119
• CID: 5899527
• PubChem ID: 165649232

4-(but-3-yn-1-yl)-3-methoxyphenol Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-3-methoxyphenol
• EN300-1802662
• 2228904-23-0

• InChIKey： BANPAZKZDCMIAS-UHFFFAOYSA-N
• Inchi： 1S/C11H12O2/c1-3-4-5-9-6-7-10(12)8-11(9)13-2/h1,6-8,12H,4-5H2,2H3
• SMILES： O(C)C1C=C(C=CC=1CCC#C)O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 176.083729621g/mol
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols